Cas no 866612-92-2 (Bicyclo[1.1.1]pentane-2-carboxaldehyde)

• Product Name: Bicyclo[1.1.1]pentane-2-carboxaldehyde
• CAS No: 866612-92-2
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 4260982
• PubChem ID: 86076173
• Update Time: 2025-04-24

Bicyclo[1.1.1]pentane-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-2-carboxaldehyde
• 866612-92-2
• AT28812
• BICYCLO[1.1.1]PENTANE-2-CARBALDEHYDE

• Inchi： 1S/C6H8O/c7-3-6-4-1-5(6)2-4/h3-6H,1-2H2
• InChI Key： DHTBLLDMFKGNBU-UHFFFAOYSA-N
• SMILES： C12CC(C1)C2C=O

Computed Properties

• Exact Mass: 96.057514874Da
• Monoisotopic Mass: 96.057514874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų